Cas no 1398504-07-8 (Dimethyl (2-oxo-3-(2-(trifluoromethyl)phenoxy)propyl)phosphonate)

Dimethyl (2-oxo-3-(2-(trifluoromethyl)phenoxy)propyl)phosphonate structure
1398504-07-8 structure
Product Name:Dimethyl (2-oxo-3-(2-(trifluoromethyl)phenoxy)propyl)phosphonate
CAS No:1398504-07-8
MF:C12H14F3O5P
MW:326.205535411835
CID:5693493
PubChem ID:21506355
Update Time:2023-10-13

Dimethyl (2-oxo-3-(2-(trifluoromethyl)phenoxy)propyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • 1398504-07-8
    • [2-OXO-3-(2-TRIFLUOROMETHYLPHENOXY)-PROPYL]-PHOSPHONIC ACID DIMETHYL ESTER
    • Dimethyl (2-oxo-3-(2-(trifluoromethyl)phenoxy)propyl)phosphonate
    • Dimethyl(2-oxo-3-(2-(trifluoromethyl)phenoxy)propyl)phosphonate
    • DTXSID501134675
    • Phosphonic acid, P-[2-oxo-3-[2-(trifluoromethyl)phenoxy]propyl]-, dimethyl ester
    • RB3097
    • LOBSNKBFIHDTTJ-UHFFFAOYSA-N
    • SCHEMBL11822299
    • Inchi: 1S/C12H14F3O5P/c1-18-21(17,19-2)8-9(16)7-20-11-6-4-3-5-10(11)12(13,14)15/h3-6H,7-8H2,1-2H3
    • InChI Key: LOBSNKBFIHDTTJ-UHFFFAOYSA-N
    • SMILES: P(CC(COC1C=CC=CC=1C(F)(F)F)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 326.05309503g/mol
  • Monoisotopic Mass: 326.05309503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 61.8Ų
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